Cas no 898775-44-5 ((2-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone)

• Product Name: (2-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone
• CAS No: 898775-44-5
• MF: C₁₉H₁₉ClFNO
• MW: 331.81166768074
• CID: 1946252
• PubChem ID: 24724308
• Update Time: 2025-10-28

(2-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-FLUORO-4'-PIPERIDINOMETHYL BENZOPHENONE
• (2-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone
• LogP
• (2-chloro-4-fluorophenyl)-[4-(piperidin-1-ylmethyl)phenyl]methanone
• 2-CHLORO-4-FLUORO-4'-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• 898775-44-5
• (2-Chloro-4-fluorophenyl){4-[(piperidin-1-yl)methyl]phenyl}methanone
• 2-chloro-4-fluoro-4'-piperidinomethylbenzophenone
• DTXSID00642707
• AKOS016019775
• MFCD03841474
• (2-Chloro-4-fluorophenyl)[4-(1-piperidinylmethyl)phenyl]methanone

• MDL： MFCD03841474
• Inchi： 1S/C19H19ClFNO/c20-18-12-16(21)8-9-17(18)19(23)15-6-4-14(5-7-15)13-22-10-2-1-3-11-22/h4-9,12H,1-3,10-11,13H2
• InChI Key： RXSHLAAHJUFXTJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C1C=CC(=CC=1)CN1CCCCC1)=O)F

Computed Properties

• Exact Mass: 331.11400
• Monoisotopic Mass: 331.1139201Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.63390

Additional information on (2-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone

Introduction to (2-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone (CAS No. 898775-44-5)

Compound (2-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone, identified by its CAS number 898775-44-5, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its aromatic structure and functional groups, which make it a promising candidate for further investigation in drug discovery.

The structural framework of (2-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone consists of two phenyl rings connected through a methanone bridge. The presence of both chloro and fluoro substituents on one of the phenyl rings introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Additionally, the incorporation of a piperidylmethyl group on the second phenyl ring enhances its solubility and bioavailability, making it an attractive scaffold for medicinal chemistry applications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The compound (2-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone has emerged as a key player in this landscape due to its unique structural features. Studies have demonstrated that the combination of chloro and fluoro substituents can significantly influence the pharmacokinetic properties of molecules, thereby improving their overall pharmacological profile.

One of the most compelling aspects of (2-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone is its potential as an intermediate in the synthesis of more complex drug candidates. Researchers have leveraged its structural motifs to develop derivatives with improved binding affinity and selectivity against various biological targets. For instance, modifications to the piperidylmethyl group have been shown to enhance interactions with enzymes and receptors, leading to more potent therapeutic effects.

The field of medicinal chemistry has seen significant advancements in computational methods that aid in the design and optimization of drug-like molecules. Molecular modeling techniques have been instrumental in understanding the interactions between (2-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone and its biological targets. These studies have provided valuable insights into how structural modifications can fine-tune the pharmacological properties of compounds, ultimately leading to the development of more effective drugs.

Recent experimental studies have highlighted the potential of (2-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone as a lead compound for treating various diseases. For example, preliminary investigations suggest that it may exhibit inhibitory activity against certain kinases, which are implicated in cancer progression. The compound's ability to modulate kinase activity could make it a valuable asset in oncology research, offering new avenues for therapeutic intervention.

The synthesis of (2-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and transition metal catalysis, have been employed to construct the desired molecular framework efficiently. These techniques not only enhance the scalability of production but also allow for greater flexibility in modifying the compound's structure for further research.

The pharmacological evaluation of (2-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone has revealed intriguing properties that warrant further exploration. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, suggesting that it may be useful in treating conditions such as rheumatoid arthritis. The compound's ability to interact with inflammatory pathways could provide a novel mechanism for modulating immune responses without adverse effects associated with traditional therapies.

In conclusion, (2-chloro-4-fluoro-phenyl)-[4-(1-piperidylmethyl)phenyl]methanone (CAS No. 898775-44-5) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential as an intermediate in drug development and its ability to modulate key biological targets make it a compelling candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.